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Compound of Interest

Compound Name: JHU395

Cat. No.: B10821040 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of investigational compounds like JHU395 is a critical component of laboratory safety and

environmental responsibility. While specific disposal protocols for JHU395 are not publicly

available, this guide provides a framework based on established best practices for chemical

waste management in a laboratory setting. Adherence to these procedures, in conjunction with

your institution's specific safety guidelines and local regulations, is paramount.

Key Compound Information and Handling
Precautions
Proper disposal begins with a thorough understanding of the compound's characteristics and

the necessary safety precautions during handling. The following table summarizes key data for

JHU395.
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Parameter Data Source

Chemical Name JHU395 [1][2]

Description
A novel orally bioavailable

glutamine antagonist prodrug.
[1][3]

Molecular Weight 447.48 g/mol [1]

Form
Solid (assumed, as it's sold by

weight)
N/A

Solubility
DMSO: 100 mg/mL (223.47

mM)
[1]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month.
[2]

When handling JHU395, standard personal protective equipment (PPE) is essential. This

includes safety glasses with side shields, chemical-resistant gloves (such as nitrile), and a lab

coat. All handling of the solid compound or concentrated stock solutions should be performed

in a certified chemical fume hood to prevent inhalation.

Step-by-Step Disposal Procedures
The proper disposal route for JHU395 and associated waste depends on its form (solid, liquid)

and potential contamination with other hazardous materials. The following workflow provides a

logical approach to waste segregation and disposal.
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JHU395 Disposal Workflow

Waste Identification and Segregation

Disposal Actions

Final Steps

JHU395 Waste Generated

Determine Waste Type

Unused/Expired
Solid JHU395

Solid

JHU395 in Solvent
(e.g., DMSO)

Liquid

Pipette tips, tubes,
gloves, etc.

Contaminated
Labware

Dispose in designated
'Solid Chemical Waste'

container.

Dispose in designated
'Liquid Chemical Waste'

(Non-halogenated) container.

Dispose in designated
'Solid Biohazardous/Chemical Waste'

container.

Ensure waste containers
are properly labeled with
'Hazardous Waste' and

list all chemical constituents.

Arrange for waste pickup by
Institutional Environmental

Health & Safety (EHS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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